Cas no 114108-63-3 (Phenol, 4-(octadecylthio)-)
Phenol, 4-(octadecylthio)- structure
Product Name:Phenol, 4-(octadecylthio)-
CAS No:114108-63-3
MF:C24H42OS
MW:378.654686450958
CID:1201331
Update Time:2024-08-02
Phenol, 4-(octadecylthio)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-(octadecylthio)-
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- Inchi: 1S/C24H42OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-24-20-18-23(25)19-21-24/h18-21,25H,2-17,22H2,1H3
- InChI Key: OBTQRUBZAQJPPM-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(SCCCCCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 378.29586
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Boiling Point: 496.7±28.0 °C(Predicted)
- PSA: 20.23
- pka: 9.75±0.15(Predicted)
Phenol, 4-(octadecylthio)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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